Cas no 872590-68-6 (2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-methoxyethyl)acetamide)

• Product Name: 2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-methoxyethyl)acetamide
• CAS No: 872590-68-6
• MF: C₁₅H₁₅ClN₆O₃
• MW: 362.77100110054
• CID: 5759511
• PubChem ID: 7200014
• Update Time: 2025-05-23

2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• SR-01000018409
• SR-01000018409-1
• AKOS024615830
• 2-(3-(4-chlorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(2-methoxyethyl)acetamide
• F1876-0141
• 872590-68-6
• 2-[3-(4-chlorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(2-methoxyethyl)acetamide
• AB00676614-01
• 2-[3-(4-chlorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]-N-(2-methoxyethyl)acetamide
• 2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-methoxyethyl)acetamide

• Inchi： 1S/C15H15ClN6O3/c1-25-7-6-17-12(23)8-21-9-18-14-13(15(21)24)19-20-22(14)11-4-2-10(16)3-5-11/h2-5,9H,6-8H2,1H3,(H,17,23)
• InChI Key： PCUAHFJIJFGAHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2=C(C(N(C=N2)CC(NCCOC)=O)=O)N=N1

Computed Properties

• Exact Mass: 362.0894161g/mol
• Monoisotopic Mass: 362.0894161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-methoxyethyl)acetamide

Comprehensive Overview of 2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-methoxyethyl)acetamide (CAS No. 872590-68-6)

The compound 2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-methoxyethyl)acetamide, identified by its CAS No. 872590-68-6, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the class of triazolopyrimidine derivatives, which are known for their diverse biological activities. The presence of a 4-chlorophenyl group and a methoxyethyl side chain enhances its potential for targeted interactions in medicinal chemistry applications.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like 2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-methoxyethyl)acetamide. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific enzymes or receptors. The compound's unique structure makes it a candidate for studying enzyme inhibition and signal transduction pathways, which are critical in diseases such as cancer and inflammatory disorders.

One of the most searched questions in the field is: "What are the potential therapeutic applications of triazolopyrimidine derivatives?" This compound, with its CAS No. 872590-68-6, is often discussed in the context of small-molecule drug development. Its acetamide moiety and triazolopyrimidine core suggest versatility in modifying its pharmacological profile, making it a subject of interest for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-methoxyethyl)acetamide involves multi-step organic reactions, including cyclization and amide coupling. The 4-chlorophenyl group is introduced early in the synthesis, followed by the construction of the triazolopyrimidine scaffold. The final step typically involves the attachment of the methoxyethyl side chain, which is crucial for the compound's solubility and bioavailability.

In the realm of computational chemistry, this compound is frequently analyzed using molecular docking and quantitative structure-activity relationship (QSAR) models. These studies aim to predict its interactions with biological targets, such as kinases or G-protein-coupled receptors (GPCRs). The CAS No. 872590-68-6 is often referenced in databases like PubChem and ChEMBL, where researchers explore its physicochemical properties and drug-likeness.

Another trending topic is the green chemistry approach to synthesizing such compounds. Researchers are investigating eco-friendly methods to produce 2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-methoxyethyl)acetamide, minimizing waste and hazardous byproducts. This aligns with the growing demand for sustainable pharmaceutical manufacturing.

The compound's spectroscopic characterization is also a focal point. Techniques like NMR, IR, and mass spectrometry are employed to confirm its structure and purity. The CAS No. 872590-68-6 is often cross-referenced in spectral libraries to aid in identification and quality control.

In conclusion, 2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-methoxyethyl)acetamide represents a promising scaffold in modern drug discovery. Its triazolopyrimidine core and functional groups offer ample opportunities for optimization, making it a valuable subject for both academic and industrial research. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of novel therapeutics.